ethyl [2-(benzoylamino)-1,3-thiazol-5-yl]acetate

• IUPAC Name: ethyl 2-(2-benzamido-1,3-thiazol-5-yl)acetate
• InChI: InChI=1S/C14H14N2O3S/c1-2-19-12(17)8-11-9-15-14(20-11)16-13(18)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,15,16,18)
• InChI Key: AIOLYWIAVAVRPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN=C(S1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

Synthesis Analysis

The synthesis of ethyl [2-(benzoylamino)-1,3-thiazol-5-yl]acetate and related compounds often involves multi-component reactions, including the use of benzothiazole derivatives and ethyl bromocyanoacetate in acetone under reflux conditions for several hours to yield good outcomes. These processes are characterized by their simplicity and efficiency, providing novel compounds confirmed through various spectroscopic methods (Nassiri & Milani, 2020).

Molecular Structure Analysis

The molecular structure of these compounds is generally confirmed through spectroscopic techniques such as 1H NMR, 13C NMR, infrared, elemental analyses, and mass spectroscopy. Detailed structural elucidation provides insights into the molecular framework and the positioning of functional groups within the compound, showcasing the complexity and the specificity of the molecular interactions and arrangements (El Foujji et al., 2020).

Chemical Reactions and Properties

Ethyl [2-(benzoylamino)-1,3-thiazol-5-yl]acetate participates in a variety of chemical reactions, leading to the formation of diverse heterocyclic compounds. These reactions are essential for expanding the utility of the base compound into different chemical domains. For example, heterocyclization reactions have been used to synthesize thiophene, pyrazole, coumarin derivatives, and more, with each reaction pathway offering a unique insight into the reactivity and functional group compatibility of the parent compound (Mohareb & Gamaan, 2018).